Cas no 1216167-36-0 ({3H-imidazo4,5-cquinolin-2-yl}methanamine)
{3H-imidazo4,5-cquinolin-2-yl}methanamine Chemical and Physical Properties
Names and Identifiers
-
- 1216167-36-0
- EN300-947777
- SCHEMBL5341134
- {3H-imidazo[4,5-c]quinolin-2-yl}methanamine
- {3H-imidazo4,5-cquinolin-2-yl}methanamine
-
- MDL: MFCD12403911
- Inchi: 1S/C11H10N4/c12-5-10-14-9-6-13-8-4-2-1-3-7(8)11(9)15-10/h1-4,6H,5,12H2,(H,14,15)
- InChI Key: NKVLLSXYCVOPMQ-UHFFFAOYSA-N
- SMILES: N1C(CN)=NC2C3C=CC=CC=3N=CC1=2
Computed Properties
- Exact Mass: 198.090546336g/mol
- Monoisotopic Mass: 198.090546336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 67.6Ų
{3H-imidazo4,5-cquinolin-2-yl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-947777-0.05g |
{3H-imidazo[4,5-c]quinolin-2-yl}methanamine |
1216167-36-0 | 95.0% | 0.05g |
$1129.0 | 2025-02-21 | |
| Enamine | EN300-947777-0.1g |
{3H-imidazo[4,5-c]quinolin-2-yl}methanamine |
1216167-36-0 | 95.0% | 0.1g |
$1183.0 | 2025-02-21 | |
| Enamine | EN300-947777-0.25g |
{3H-imidazo[4,5-c]quinolin-2-yl}methanamine |
1216167-36-0 | 95.0% | 0.25g |
$1235.0 | 2025-02-21 | |
| Enamine | EN300-947777-0.5g |
{3H-imidazo[4,5-c]quinolin-2-yl}methanamine |
1216167-36-0 | 95.0% | 0.5g |
$1289.0 | 2025-02-21 | |
| Enamine | EN300-947777-1.0g |
{3H-imidazo[4,5-c]quinolin-2-yl}methanamine |
1216167-36-0 | 95.0% | 1.0g |
$1343.0 | 2025-02-21 | |
| Enamine | EN300-947777-2.5g |
{3H-imidazo[4,5-c]quinolin-2-yl}methanamine |
1216167-36-0 | 95.0% | 2.5g |
$2631.0 | 2025-02-21 | |
| Enamine | EN300-947777-5.0g |
{3H-imidazo[4,5-c]quinolin-2-yl}methanamine |
1216167-36-0 | 95.0% | 5.0g |
$3894.0 | 2025-02-21 | |
| Enamine | EN300-947777-10.0g |
{3H-imidazo[4,5-c]quinolin-2-yl}methanamine |
1216167-36-0 | 95.0% | 10.0g |
$5774.0 | 2025-02-21 | |
| Enamine | EN300-4765774-0.05g |
{3H-imidazo[4,5-c]quinolin-2-yl}methanamine |
1216167-36-0 | 0.05g |
$1129.0 | 2023-09-01 | ||
| Enamine | EN300-4765774-0.1g |
{3H-imidazo[4,5-c]quinolin-2-yl}methanamine |
1216167-36-0 | 0.1g |
$1183.0 | 2023-09-01 |
{3H-imidazo4,5-cquinolin-2-yl}methanamine Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
Additional information on {3H-imidazo4,5-cquinolin-2-yl}methanamine
Compound CAS No. 1216167-36-0: {3H-imidazo[4,5-c]quinolin-2-yl}methanamine
The compound with CAS No. 1216167-36-0, known as {3H-imidazo[4,5-c]quinolin-2-yl}methanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazoquinoline derivatives, which are known for their unique structural features and potential bioactivity. The imidazo[4,5-c]quinoline core of this molecule is a bicyclic structure that combines the properties of both imidazole and quinoline moieties, making it a versatile scaffold for various chemical modifications.
Recent studies have highlighted the potential of {3H-imidazo[4,5-c]quinolin-2-yl}methanamine in drug discovery, particularly in the development of novel therapeutics targeting various diseases. For instance, researchers have explored its role as a modulator of cellular signaling pathways, which could be pivotal in treating conditions such as cancer, inflammation, and neurodegenerative disorders. The methanamine substituent attached to the imidazoquinoline core introduces additional functional groups that enhance the molecule's interaction with biological targets.
In terms of synthesis, the preparation of this compound involves a series of well-established organic reactions, including cyclization and substitution processes. The synthesis pathway is designed to maximize yield and purity while maintaining the integrity of the imidazoquinoline framework. This has been optimized through recent advancements in catalytic methods and green chemistry practices, ensuring that the production process is both efficient and environmentally friendly.
The structural uniqueness of {3H-imidazo[4,5-c]quinolin-2-yl}methanamine also makes it an attractive candidate for material science applications. Its aromaticity and conjugated system contribute to its stability and electronic properties, which are being investigated for use in advanced materials such as organic semiconductors and optoelectronic devices.
From a pharmacological perspective, this compound has shown promising results in preclinical studies. Its ability to interact with specific receptors and enzymes suggests potential applications as a drug lead or a tool compound for studying cellular mechanisms. For example, recent research has demonstrated its activity against certain kinases involved in cancer progression, indicating its potential as an anticancer agent.
In conclusion, CAS No. 1216167-36-0 represents a significant advancement in the field of heterocyclic chemistry. Its unique structure, combined with its versatile functional groups, positions it as a valuable compound for both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in the development of novel therapies and materials.
1216167-36-0 ({3H-imidazo4,5-cquinolin-2-yl}methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)